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Compound of Interest

Compound Name: Barium thiosulfate

Cat. No.: B1580492 Get Quote

An In-depth Technical Guide to the Synthesis of Barium Thiosulfate

This guide provides a comprehensive overview of the synthesis of barium thiosulfate
(BaS₂O₃), intended for researchers, scientists, and professionals in drug development and

chemical synthesis. It covers the primary synthesis reaction, detailed experimental protocols,

and key quantitative data.

Core Synthesis Reaction
The most prevalent and straightforward method for synthesizing barium thiosulfate is through

a direct precipitation or metathesis (ion exchange) reaction in an aqueous solution.[1] This

method leverages the low solubility of barium thiosulfate to drive the reaction to completion.

The primary reaction involves combining a solution of a soluble barium salt, typically barium

chloride (BaCl₂), with a solution of a soluble thiosulfate salt, such as sodium thiosulfate

(Na₂S₂O₃).[2][3] This results in the formation of a white crystalline precipitate of barium
thiosulfate monohydrate (BaS₂O₃·H₂O).[1][4]

The balanced chemical equation for this reaction is: BaCl₂ (aq) + Na₂S₂O₃ (aq) → BaS₂O₃ (s)↓

+ 2NaCl (aq)[3][5]

Alternative methods, though less common, include the reaction of thiosulfuric acid with barium

hydroxide and solid-state reactions.[1][6]
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The following tables summarize key quantitative data for barium thiosulfate.

Table 1: Physical and Chemical Properties of Barium Thiosulfate

Property Value Source(s)

Molecular Formula BaS₂O₃ [7][8]

Molecular Weight 249.46 g/mol [2][3][7]

Appearance White crystalline powder [2][3]

Density 3.45 g/cm³ [9]

Water Solubility 0.25 g / 100 mL (at 15 °C) [2][3][10]

0.21 g / 100 g (at 18.5 °C) [11]

Solubility in Alcohol Insoluble [3][7]

Decomposition Temp.
Loses H₂O at 110 °C;

Decomposes at ~220-228 °C
[3][9]

Table 2: Example Laboratory Synthesis Parameters
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Parameter Value Source(s)

Reactants

Barium Chloride Dihydrate

(BaCl₂·2H₂O)
35.0 g [4]

Sodium Thiosulfate

Pentahydrate (Na₂S₂O₃·5H₂O)
35.5 g [4]

Solvent

Distilled Water 100 mL (for BaCl₂) [4]

Process

Washing Solvents
Ice-cold water (3 x 20 mL),

95% alcohol
[4]

Result

Product Form
Barium Thiosulfate

Monohydrate (BaS₂O₃·H₂O)
[4]

Reported Yield 95% [4]

Experimental Protocol: Precipitation Method
This section details a common laboratory procedure for the synthesis of barium thiosulfate
monohydrate via direct precipitation.[4]

Materials:

Barium chloride dihydrate (BaCl₂·2H₂O)

Sodium thiosulfate pentahydrate (Na₂S₂O₃·5H₂O)

Distilled water

95% Ethanol

Beakers
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Stirring rod or magnetic stirrer

Suction filtration apparatus (e.g., Büchner funnel)

Filter paper

Procedure:

Prepare Reactant Solution: Dissolve 35 g of barium chloride dihydrate in 100 mL of distilled

water in a beaker. Stir until the salt is completely dissolved.

Initiate Reaction: To the barium chloride solution, add 35.5 g of solid sodium thiosulfate

pentahydrate.

Precipitation: Stir the mixture continuously. As the sodium thiosulfate dissolves, a white

precipitate of barium thiosulfate monohydrate will form.[4]

Filtration: Separate the precipitate from the solution using suction filtration.

Washing: Wash the collected precipitate on the filter with three 20 mL portions of ice-cold

distilled water to remove soluble impurities like sodium chloride.[4] Follow this with a wash

using a similar quantity of 95% alcohol to help displace the water.[4]

Drying: Dry the final product in the air to obtain pure barium thiosulfate monohydrate.[4]

The reported yield for this procedure is approximately 95%.[4]

Synthesis Workflow Diagram
The following diagram illustrates the logical workflow of the precipitation method for

synthesizing barium thiosulfate.
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Caption: Workflow for Barium Thiosulfate synthesis via precipitation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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